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Compound of Interest

Compound Name: (+)-UH 232

CAS No.: 95999-12-5

Cat. No.: B1662978

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of (+)-UH 232, a

dopamine D3 receptor partial agonist and D2 autoreceptor antagonist, for use in a variety of in

vitro assays. Proper dissolution and handling of this compound are critical for obtaining

accurate and reproducible experimental results.

Compound Information
Compound Name: (+)-UH 232

Systematic Name: cis-(+)-5-methoxy-1-methyl-2-(di-n-propylamino)tetralin

Form: Often supplied as a hydrochloride (HCl) salt, which enhances its solubility in aqueous

solutions.
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For optimal results in in vitro assays, it is recommended to prepare a concentrated stock

solution of (+)-UH 232, which can then be diluted to the desired final concentration in the assay

medium. The choice of solvent and final concentration will depend on the specific experimental

requirements.

Parameter
Recommended
Value/Range

Notes

Primary Solvent for Stock

Solution
Dimethyl sulfoxide (DMSO)

High-purity, anhydrous DMSO

is recommended to ensure

stability.

Alternative Primary Solvent Ethanol

Can be used if DMSO is

incompatible with the

experimental system.

Aqueous Buffer for Dilution
Phosphate-Buffered Saline

(PBS), pH 7.4

For preparing working

solutions from the stock.

Stock Solution Concentration 1-10 mM

A higher concentration allows

for smaller volumes to be

added to the assay, minimizing

solvent effects.

Final DMSO/Ethanol

Concentration in Assay
< 0.1% (v/v)

It is crucial to keep the final

solvent concentration low to

avoid cytotoxicity or off-target

effects.

Storage of Stock Solution -20°C or -80°C

Aliquot the stock solution into

single-use vials to avoid

repeated freeze-thaw cycles.

Protect from light.

Experimental Protocols
This section outlines the detailed methodology for preparing a stock solution of (+)-UH 232 and

subsequent working solutions for in vitro experiments.
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

(+)-UH 232 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of (+)-UH 232:

The molecular weight of (+)-UH 232 (free base) is approximately 289.47 g/mol . If using

the hydrochloride salt, adjust the molecular weight accordingly (approx. 325.93 g/mol ).

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * Molecular Weight (g/mol) * 1000

mg/g

Weigh the (+)-UH 232 powder:

Accurately weigh the calculated amount of (+)-UH 232 powder in a sterile microcentrifuge

tube.

Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to

no more than 37°C) may be applied if necessary to aid dissolution.
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Aliquot and Store:

Dispense the stock solution into smaller, single-use aliquots in sterile vials.

Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions
Materials:

10 mM (+)-UH 232 stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS), pH 7.4, or desired cell culture medium

Sterile tubes

Calibrated pipettes

Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM (+)-UH 232 stock solution at room temperature.

Perform serial dilutions:

To achieve the desired final concentration in your assay, perform serial dilutions of the

stock solution in your chosen aqueous buffer (e.g., PBS or cell culture medium).

Example for a 10 µM final concentration in 1 mL total assay volume:

Add 1 µL of the 10 mM stock solution to 999 µL of the assay buffer.

This results in a final DMSO concentration of 0.1%.

Vortex briefly:
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Gently vortex the working solution to ensure homogeneity.

Use immediately:

It is recommended to prepare working solutions fresh for each experiment and use them

immediately to avoid degradation or precipitation.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing (+)-UH 232 solutions for in

vitro assays.
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Caption: Workflow for preparing (+)-UH 232 solutions.
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Signaling Pathway
This diagram depicts the primary mechanism of action of (+)-UH 232 at dopamine synapses.
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Caption: Mechanism of action of (+)-UH 232.

To cite this document: BenchChem. [Protocol for Dissolving (+)-UH 232 for In Vitro Assays].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662978/docs#protocol-for-dissolving-uh-232-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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